Ethyl 4-oxo-2-(2,2,2-trifluoroacetyl)pentanoate
Overview
Description
Ethyl 4-oxo-2-(2,2,2-trifluoroacetyl)pentanoate is a chemical compound with the molecular formula C9H11F3O4 . It has a molecular weight of 240.18 . This compound is used for research purposes and is available for purchase from various suppliers .
Molecular Structure Analysis
The molecule contains a total of 27 atoms. There are 11 Hydrogen atoms, 9 Carbon atoms, 4 Oxygen atoms, and 3 Fluorine atoms . The SMILES representation of the molecule isCC(CC(C(C(F)(F)F)=O)C(OCC)=O)=O
. Physical and Chemical Properties Analysis
This compound has a molecular weight of 240.18 . Its exact mass is 240.06100 and its monoisotopic mass is 240.06094331g/mol . The compound has a complexity of 296 . Unfortunately, other physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.Scientific Research Applications
Synthesis and Chemical Reactions
Ethyl 4-oxo-2-(2,2,2-trifluoroacetyl)pentanoate, through various chemical reactions, can lead to the creation of different compounds. For instance, a study detailed the synthesis of ethyl 4-oxo-6-(trifluoromethyl)-4H-pyran-2-carboxylate from ethyl 2,4-dioxopentanoate, which was further used to obtain other derivatives such as acids and amides (Usachev et al., 2007). Additionally, the compound has been employed in the synthesis of peptidyl 2,2-difluoro-3-aminopropionate, showcasing its versatility in producing potential proteinase inhibitors (Angelastro et al., 1992).
Polymerization and Material Science
This compound also finds applications in material science. For instance, the compound ethyl 3-oxo-4-pentenoate, which exhibits ketonic and enolic forms, was studied for its reactivity ratios in the radical copolymerization with styrene. The study revealed solvent effects on the tautomeric equilibrium and polymerization behavior, offering insights into the design of polymer materials (Masuda et al., 1987).
Properties
IUPAC Name |
ethyl 4-oxo-2-(2,2,2-trifluoroacetyl)pentanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F3O4/c1-3-16-8(15)6(4-5(2)13)7(14)9(10,11)12/h6H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGEABMHTTHRIOZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC(=O)C)C(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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